Cas no 77609-12-2 (Propanedinitrile, [3-(4-chlorophenyl)-3-oxo-1-phenylpropyl]-)

• Product Name: Propanedinitrile, [3-(4-chlorophenyl)-3-oxo-1-phenylpropyl]-
• CAS No: 77609-12-2
• MF: C₁₈H₁₃ClN₂O
• MW: 308.76162314415
• CID: 535822
• PubChem ID: 4711496
• Update Time: 2025-04-19

Propanedinitrile, [3-(4-chlorophenyl)-3-oxo-1-phenylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [3-(4-chlorophenyl)-3-oxo-1-phenylpropyl]-
• 2-[3-(4-chlorophenyl)-3-oxo-1-phenylpropyl]propanedinitrile
• DTXSID10405668
• 77609-12-2

• Inchi： 1S/C18H13ClN2O/c19-16-8-6-14(7-9-16)18(22)10-17(15(11-20)12-21)13-4-2-1-3-5-13/h1-9,15,17H,10H2
• InChI Key： HPXDCZUHUYTAFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC(C(C#N)C#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 308.0716407g/mol
• Monoisotopic Mass: 308.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.6Ų